4-(6-chloro-1H-benzimidazol-2-yl)-N-(4-methylsulfanylphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(6-chloro-1H-benzimidazol-2-yl)-N-(4-methylsulfanylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H21ClN4OS/c1-27-16-5-3-15(4-6-16)22-20(26)25-10-8-13(9-11-25)19-23-17-7-2-14(21)12-18(17)24-19/h2-7,12-13H,8-11H2,1H3,(H,22,26)(H,23,24)
• InChI Key: FETMRCAIUYKFLJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)N2CCC(CC2)C3=NC4=C(N3)C=C(C=C4)Cl
• Molecular Formula: C20H21ClN4OS
• Molecular Weight: 400.9 g/mol

Description

4-(6-chloro-1H-benzimidazol-2-yl)-N-(4-methylsulfanylphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H21ClN4OS and its molecular weight is 400.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(6-chloro-1H-benzimidazol-2-yl)-N-(4-methylsulfanylphenyl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(6-chloro-1H-benzimidazol-2-yl)-N-(4-methylsulfanylphenyl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Benzimidazole derivatives, including compounds structurally related to 4-(6-chloro-1H-benzimidazol-2-yl)-N-(4-methylsulfanylphenyl)piperidine-1-carboxamide, have been synthesized for potential anti-ulcerative activity. Benzimidazole is a common pharmacophore in proton pump inhibitors, which are widely used as anti-ulcerative agents. These derivatives are prepared from the condensation of corresponding diamines with carboxylic acids, indicating their potential in drug development for gastrointestinal disorders (Srinivasulu et al., 2005).

Pharmacological Activity Studies

• Derivatives of benzimidazole, similar to the mentioned compound, have been synthesized and studied for various pharmacological activities. Some compounds showed potential antiarrhythmic, antiaggregation, and antiserotonin activities. This suggests the versatility of benzimidazole derivatives in developing drugs for different therapeutic areas (Zhukovskaya et al., 2017).

Molecular Interaction and Drug Design

• Benzimidazole derivatives, including similar compounds, have been studied for their molecular interaction with receptors like the CB1 cannabinoid receptor. Such studies are crucial in understanding the drug-receptor interaction for better drug design (Shim et al., 2002).

Application in Cancer Treatment

• Some benzimidazole derivatives have been explored as potential anticancer agents. Their inhibitory activity against PARP (poly ADP-ribose polymerase), a key enzyme involved in DNA repair, makes them promising candidates for cancer treatment (Tang et al., 2021).